![molecular formula C10H7BrN4S B1526591 4-{5-Bromo-1H-pyrrolo[2,3-B]pyridin-3-YL}-1,3-thiazol-2-amine CAS No. 868387-43-3](/img/structure/B1526591.png)
4-{5-Bromo-1H-pyrrolo[2,3-B]pyridin-3-YL}-1,3-thiazol-2-amine
Cat. No. B1526591
M. Wt: 295.16 g/mol
InChI Key: MYCKAWVPBUXFGL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07514448B2
Procedure details
The title compound was synthesized in 2 steps in a manner similar to that described above using 5-bromo-7-azaindole (1.0 g, 5.07 mmol), AlCl3 (1.35 g, 10.15 mmol), bromoacetylbromide (0.41 mL, 6.34 mmol) and thiourea (0.36 g, 4.72 mmol) (0.21 g, 48%, 2 steps) as a brown solid. Mass Spec.; MS 297 (M+1); 1H NMR(DMSO-d6, 500 MHz) δ 8.63(d, 1H), 8.28(d,1H), 7.82(s,1H),6.98(s,2H), 6.82(s,1H).
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:3]=[C:4]2[C:8](=[N:9][CH:10]=1)[NH:7][CH:6]=[CH:5]2.[Al+3].[Cl-].[Cl-].[Cl-].Br[CH2:16][C:17](Br)=O.[NH2:20][C:21]([NH2:23])=[S:22]>>[Br:1][C:2]1[CH:3]=[C:4]2[C:5]([C:16]3[N:20]=[C:21]([NH2:23])[S:22][CH:17]=3)=[CH:6][NH:7][C:8]2=[N:9][CH:10]=1 |f:1.2.3.4|
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Inputs
Step One
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Name
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Quantity
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1 g
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Type
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reactant
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Smiles
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BrC=1C=C2C=CNC2=NC1
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Step Two
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Name
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Quantity
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1.35 g
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Type
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reactant
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Smiles
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[Al+3].[Cl-].[Cl-].[Cl-]
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Step Three
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Name
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Quantity
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0.41 mL
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Type
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reactant
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Smiles
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BrCC(=O)Br
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Step Four
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Name
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Quantity
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0.36 g
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Type
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reactant
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Smiles
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NC(=S)N
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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BrC=1C=C2C(=NC1)NC=C2C=2N=C(SC2)N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
